![molecular formula C20H20N4O2S B2563483 5-(cinnamylthio)-7-cyclopropyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1321997-13-0](/img/structure/B2563483.png)
5-(cinnamylthio)-7-cyclopropyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
Pyrimido[4,5-d]pyrimidines are a type of bicyclic compound that consists of two fused pyrimidine rings . They are known for their broad spectrum of biological activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities .
Synthesis Analysis
Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines . The process involves heating the latter with MeONa at reflux in BuOH .
Molecular Structure Analysis
The molecular structure of pyrimido[4,5-d]pyrimidines consists of two fused pyrimidine rings with four possible structural isomers . They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction .
Chemical Reactions Analysis
The chemical reactions of pyrimido[4,5-d]pyrimidines can vary depending on the substituents linked to the ring carbon and nitrogen atoms .
Physical And Chemical Properties Analysis
The physical and chemical properties of pyrimido[4,5-d]pyrimidines can vary greatly depending on the specific substituents present in the molecule .
Scientific Research Applications
Synthesis and Chemical Properties
Novel Synthesis Techniques : Researchers have developed novel methods for synthesizing heterocyclic compounds, including pyrimidine derivatives, which could potentially include compounds like the one . These methods aim to create new ring systems and explore different chemical reactions (Abdel-fattah et al., 1998).
Structural Modifications for Enhanced Properties : Structural modifications, such as introducing nitrogen atoms into the cinnamyl ring and replacing its E-double bond, have been explored to improve pharmacologic properties like solubility, bioavailability, and toxicity, without impacting biological activities (Xia et al., 2011).
Synthesis of Insecticidal Compounds : Research has shown the synthesis of new insecticidal compounds derived from pyrrolidine-2,3-dione, which exhibit high insecticidal activity against various insect species. Such studies highlight the potential of pyrimidine derivatives in developing effective insecticides (Ben Hamadi & Guesmi, 2022).
Biological and Medical Applications
Antitumor Activities : Derivatives of pyrimidine, similar to the compound , have been synthesized and evaluated for their antitumor activities. These studies demonstrate the potential of such compounds in treating cancers mediated by specific receptors like FGFR1 (Ye et al., 2015).
Antibacterial and Antifungal Activities : Research has been conducted on the antibacterial and antifungal activities of pyrimidine derivatives. This includes the evaluation of their effectiveness against various Gram-positive and Gram-negative bacteria, as well as fungi (Aksinenko et al., 2016).
Analgesic and Anti-Inflammatory Agents : Novel heterocyclic compounds derived from pyrimidine have been synthesized and screened for their analgesic and anti-inflammatory activities. These studies suggest the potential of such compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Mechanism of Action
Future Directions
The field of pyrimido[4,5-d]pyrimidines is still very active, with a significant number of recent publications . This is primarily due to the broad spectrum of biological activity associated with these compounds . Future research will likely continue to explore the synthesis of new derivatives and their potential applications in medicine and other fields .
Properties
IUPAC Name |
7-cyclopropyl-1,3-dimethyl-5-[(E)-3-phenylprop-2-enyl]sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2S/c1-23-17-15(19(25)24(2)20(23)26)18(22-16(21-17)14-10-11-14)27-12-6-9-13-7-4-3-5-8-13/h3-9,14H,10-12H2,1-2H3/b9-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWYBYIJQWFUGCJ-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3CC3)SCC=CC4=CC=CC=C4)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=C(C(=NC(=N2)C3CC3)SC/C=C/C4=CC=CC=C4)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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